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Compound of Interest

Compound Name: Benzoic acid-d

CAS No.: 406679-59-2

Cat. No.: B1626514 Get Quote

Executive Summary & Compound Identification
Benzoic acid-d5 is the stable isotopically labeled analog of benzoic acid, primarily utilized as

an Internal Standard (IS) in ID-LC-MS/MS (Isotope Dilution Liquid Chromatography-Tandem

Mass Spectrometry). While it shares the gross toxicity profile of its non-deuterated parent, its

high cost and susceptibility to isotopic dilution require specialized handling protocols beyond

standard safety measures.

Physicochemical Profile: d0 vs. d5
The deuteration of the benzene ring (positions 2,3,4,5,[1]6) creates subtle but critical

physicochemical shifts known as the Kinetic Isotope Effect (KIE).
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Property
Benzoic Acid
(Unlabeled)

Benzoic Acid-d5
(Labeled)

Technical
Implication

CAS Number 65-85-0 1079-02-3

Unique identifier for

regulatory

compliance.[2][3][4]

Formula C₆H₅COOH C₆D₅COOH

Ring hydrogens

replaced by

Deuterium (D).

Mol. Weight 122.12 g/mol 127.15 g/mol

+5 Da mass shift

allows spectral

resolution in MS.

pKa 4.20 ~4.20 (negligible shift)

Acidity remains

sufficient to cause

Serious Eye Damage.

Solubility
Water (2.9 g/L),

Alcohols

Water, Methanol,

DMSO

Identical solvation

facilitates co-elution in

LC.

Appearance White crystalline solid White crystalline solid

Indistinguishable

visually; requires strict

labeling.

Critical Note on Isotopic Fidelity: The deuterium atoms are located on the aromatic ring. These

are chemically stable (non-exchangeable) under standard physiological conditions. The

carboxyl hydrogen (-COOH) is exchangeable and will rapidly equilibrate with solvent protons;

therefore, it is not deuterated in this standard.

Hazard Analysis (The "Why" Behind the Rules)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://isotope.com/benzoic-acid-ring-d5-dlm-122-group
https://www.hpc-standards.com/shop/ReferenceMaterials/Stableisotopelabeledcompounds/Benzoicacid_1.htm
https://pim-resources.coleparmer.com/sds/68509.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1626514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Unlike generic SDS documents, we analyze the mechanism of toxicity to drive compliance.

Core GHS Classifications[6]
Eye Damage (Category 1): The pKa of ~4.2 makes this compound a weak acid, but in the

concentrated solid form (dust), it creates a locally high acidic environment upon contact with

the moisture of the cornea, potentially causing irreversible protein denaturation (corneal

opacity).

STOT-RE (Category 1 - Lungs): Specific Target Organ Toxicity upon Repeated Exposure.[5]

Inhalation of fine particulates causes chronic inflammation of the bronchial epithelium.

Skin Irritation (Category 2): Lipophilic nature allows penetration of the stratum corneum,

leading to dermatitis.

Risk Assessment Workflow
The following diagram illustrates the decision logic for handling risks based on the physical

state of the compound.
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Figure 1: Mechanistic pathway of exposure risks. Dust generation is the primary vector for both

lung and eye injury.

Strategic Handling & Isotopic Integrity
Expertise Pillar: The safety of the scientist is paramount, but the "safety" of the data depends

on preventing isotopic dilution.

Prevention of Back-Exchange
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While the ring deuterons (C-D bonds) are stronger than C-H bonds (primary isotope effect),

they can undergo acid-catalyzed exchange under extreme conditions (high temperature +

strong acid).

Protocol: Avoid storing stock solutions in highly acidic aqueous media (pH < 2) for extended

periods at elevated temperatures (>40°C).

Storage: Store neat powder at +2°C to +8°C in a desiccator. Hygroscopicity can alter the

effective weight, leading to quantitation errors in IS preparation.

Standard Preparation Protocol (Self-Validating)
This workflow ensures both safety and concentration accuracy.

Equilibration: Allow the vial to reach room temperature before opening. Opening a cold vial

condenses atmospheric water, ruining the dry weight.

Weighing (The Danger Zone):

Hazard:[4][5][6][7][8][9] Static electricity can disperse the light powder, creating an

inhalation/eye hazard.

Control: Use an anti-static gun or ionizer bar. Perform inside a chemical fume hood.

Solubilization:

Solvent: Methanol (LC-MS grade) is preferred over water for stock solutions to prevent

microbial growth and minimize hydrolysis risks.

Concentration: Prepare a high-concentration stock (e.g., 1 mg/mL) to minimize weighing

errors.
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Figure 2: Step-by-step workflow for safe reconstitution.

Emergency Response & First Aid
Immediate action is required due to the corrosive potential to eyes.[4]
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Exposure Route Immediate Action Scientific Rationale

Eye Contact

Rinse continuously for 15+

mins. Lift eyelids. Remove

contact lenses if easy.[3][5][7]

Acidic solids trapped under the

eyelid cause continuous

chemical burning until fully

dissolved and flushed.

Skin Contact

Wash with soap and water.

Remove contaminated

clothing.[7]

Benzoic acid is lipophilic; soap

is required to emulsify and

remove it effectively.

Inhalation
Move to fresh air. If breathing

is difficult, give oxygen.

Chronic exposure causes

fibrosis; acute exposure

triggers bronchial irritation.

Ingestion
Rinse mouth. Do NOT induce

vomiting.

Prevent re-exposure of the

esophagus to the acidic

compound.

Disposal & Regulatory Compliance
Waste Stream: Benzoic acid-d5 must be disposed of as Hazardous Chemical Waste. Do

not flush down drains.

Ecological Impact: While benzoic acid is biodegradable, the deuterated analog may exhibit

slightly slower biodegradation rates due to the Kinetic Isotope Effect (C-D bond cleavage is

the rate-limiting step in metabolism).

Labeling: Waste containers must be clearly labeled "Deuterated Organic Acid."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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